Cas no 1159813-62-3 (Ethyl 2-(6-bromoquinazolin-2-yl)acetate)

• Product Name: Ethyl 2-(6-bromoquinazolin-2-yl)acetate
• CAS No: 1159813-62-3
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 1081831
• PubChem ID: 71748505
• Update Time: 2025-06-13

Ethyl 2-(6-bromoquinazolin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-bromoquinazolin-2-yl)acetate
• Ethyl (6-bromoquinazolin-2-yl)acetate
• DTXSID30857605
• 1159813-62-3
• DB-370176
• Ethyl2-(6-bromoquinazolin-2-yl)acetate

• Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)6-11-14-7-8-5-9(13)3-4-10(8)15-11/h3-5,7H,2,6H2,1H3
• InChI Key： RMZDBZAGVMDUDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CN=C(CC(=O)OCC)N=2

Computed Properties

• Exact Mass: 294.00039g/mol
• Monoisotopic Mass: 294.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Ethyl 2-(6-bromoquinazolin-2-yl)acetate

Research Brief on Ethyl 2-(6-bromoquinazolin-2-yl)acetate (CAS: 1159813-62-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(6-bromoquinazolin-2-yl)acetate (CAS: 1159813-62-3) is a brominated quinazoline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. Quinazoline scaffolds are known for their broad pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This compound, in particular, serves as a key intermediate in the synthesis of more complex molecules targeting various disease pathways. Recent studies have explored its potential as a building block for kinase inhibitors and other therapeutic agents, highlighting its importance in modern drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2-(6-bromoquinazolin-2-yl)acetate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the bromine substituent at the 6-position of the quinazoline ring enhances the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient derivatization. This property makes it a valuable precursor for generating libraries of compounds with potential anticancer activity, particularly against non-small cell lung cancer (NSCLC) cells.

Another significant application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was used to develop selective PI3Kδ inhibitors. The study emphasized the compound's ability to act as a versatile intermediate for introducing structural diversity into the quinazoline core, which is critical for optimizing drug-like properties such as solubility, metabolic stability, and target binding affinity. The researchers successfully synthesized several analogs with improved potency and selectivity, underscoring the compound's utility in kinase inhibitor design.

Beyond its role in kinase inhibitor development, Ethyl 2-(6-bromoquinazolin-2-yl)acetate has also been explored in antimicrobial research. A 2023 European Journal of Medicinal Chemistry study utilized this compound to synthesize novel quinazoline-based antibiotics targeting multidrug-resistant bacterial strains. The bromine atom's presence facilitated further functionalization, allowing the introduction of pharmacophores that enhanced antibacterial activity against Gram-positive pathogens, including MRSA (Methicillin-resistant Staphylococcus aureus).

In conclusion, Ethyl 2-(6-bromoquinazolin-2-yl)acetate (CAS: 1159813-62-3) represents a critical building block in contemporary drug discovery, with demonstrated applications in oncology, immunology, and infectious disease research. Its synthetic versatility and ability to serve as a precursor for diverse bioactive molecules make it a valuable tool for medicinal chemists. Future research is expected to further expand its utility, particularly in the development of targeted therapies and combination treatments for complex diseases.